Cas no 1060252-93-8 (5-chloro-2-methoxy-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide
• CAS No: 1060252-93-8
• MF: C₁₉H₂₁ClN₂O₄
• MW: 376.834044218063
• CID: 6360085
• PubChem ID: 25862879
• Update Time: 2025-10-28

5-chloro-2-methoxy-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide
• 5-chloro-2-methoxy-N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]benzamide
• 1060252-93-8
• F5097-1365
• 5-chloro-2-methoxy-N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)benzamide
• AKOS024497842
• VU0635368-1

• Inchi： 1S/C19H21ClN2O4/c1-25-10-9-21-18(23)11-13-3-6-15(7-4-13)22-19(24)16-12-14(20)5-8-17(16)26-2/h3-8,12H,9-11H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： VMSFUGJUWZRDOM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(NCCOC)=O)C=C1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 376.1189848g/mol
• Monoisotopic Mass: 376.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-2-methoxy-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)benzamide

5-Chloro-2-Methoxy-N-(4-{[(2-Methoxyethyl)Carbamoyl]Methyl}Phenyl)Benzamide: A Comprehensive Overview

5-Chloro-2-Methoxy-N-(4-{[(2-Methoxyethyl)Carbamoyl]Methyl}Phenyl)Benzamide, commonly referred to by its CAS number 1060252-93-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule is characterized by a benzamide backbone with a chlorine substituent at the 5-position and a methoxy group at the 2-position, further modified by a substituted phenyl group attached via an N-carbamoyl methyl linkage.

The synthesis of 5-Chloro-2-Methoxy-N-(4-{[(2-Methoxyethyl)Carbamoyl]Methyl}Phenyl)Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with higher yields and improved stereochemical control. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process, aligning with current global sustainability goals.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies conducted in vitro have demonstrated its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases. For instance, research published in Nature Communications highlighted its ability to inhibit specific enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Furthermore, preclinical trials have shown promising results in reducing oxidative stress and inflammation in animal models, suggesting its potential as a therapeutic agent.

The structural versatility of 1060252-93-8 also makes it an attractive candidate for drug delivery systems. Its ability to form stable complexes with various biomolecules has led to its exploration as a carrier for targeted drug delivery. Recent studies have focused on its compatibility with lipid nanoparticles and polymeric micelles, which are widely used in modern medicine for delivering anticancer drugs and vaccines.

In addition to its pharmacological applications, 5-Chloro-2-Methoxy-N-(4-{[(2-Methoxyethyl)Carbamoyl]Methyl}Phenyl)Benzamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of flexible displays and sensors. Researchers at the University of California have reported on its potential as a component in organic field-effect transistors (OFETs), where it exhibits favorable charge transport characteristics.

The compound's stability under various environmental conditions is another factor contributing to its versatility. Studies have shown that it maintains structural integrity under moderate thermal and chemical stress, making it suitable for industrial applications where durability is essential. This property has led to its consideration in the formulation of advanced coatings and adhesives.

Looking ahead, the future of CAS No 1060252-93-8 appears bright, with ongoing research exploring its potential in gene therapy and regenerative medicine. Scientists are investigating its ability to facilitate the delivery of nucleic acids into target cells, which could revolutionize treatments for genetic disorders. Additionally, collaborations between academic institutions and pharmaceutical companies are paving the way for large-scale clinical trials to assess its efficacy and safety profile.

In conclusion, 5-Chloro-2-Methoxy-N-(4-{[(2-Methoxyethyl)Carbamoyl]Methyl}Phenyl)Benzamide, or CAS No 1060252-93-8, stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in addressing some of the most pressing challenges in modern science.